Cas no 62160-34-3 (1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl-)
62160-34-3 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl-
CAS No:62160-34-3
MF:C20H14N2O2
MW:314.337364673615
CID:455952
PubChem ID:12320467
Update Time:2025-04-19
1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl-
- 1-naphthalen-2-yl-5-phenylpyrazole-3-carboxylic acid
- 62160-34-3
- 1-(Naphthalen-2-yl)-5-phenyl-1H-pyrazole-3-carboxylic acid
- DTXSID70488432
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- Inchi: 1S/C20H14N2O2/c23-20(24)18-13-19(15-7-2-1-3-8-15)22(21-18)17-11-10-14-6-4-5-9-16(14)12-17/h1-13H,(H,23,24)
- InChI Key: NAEHJQZXQFYVHH-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C2C=CC=CC=2)N(C2C=CC3C=CC=CC=3C=2)N=1)=O
Computed Properties
- Exact Mass: 314.10562
- Monoisotopic Mass: 314.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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